Cas no 1805843-07-5 (5-(Bromomethyl)-2-formylphenylpropanal)

• Product Name: 5-(Bromomethyl)-2-formylphenylpropanal
• CAS No: 1805843-07-5
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 4961635
• Update Time: 2025-11-07

5-(Bromomethyl)-2-formylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-formylphenylpropanal

• Inchi： 1S/C11H11BrO2/c1-8(6-13)11-4-9(5-12)2-3-10(11)7-14/h2-4,6-8H,5H2,1H3
• InChI Key： RCAXUBGIMXAQHL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C=O)=C(C=1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1

Additional information on 5-(Bromomethyl)-2-formylphenylpropanal

Professional Introduction to 5-(Bromomethyl)-2-formylphenylpropanal (CAS No. 1805843-07-5)

5-(Bromomethyl-2-formylphenylpropanal) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With a CAS number of 1805843-07-5, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, combining both bromomethyl and formyl functional groups, make it a versatile building block for the development of novel therapeutic agents.

The bromomethyl group in 5-(Bromomethyl-2-formylphenylpropanal) provides a reactive site for further functionalization, enabling the attachment of diverse molecular fragments. This property is particularly valuable in medicinal chemistry, where such intermediates are often employed to construct complex scaffolds. The formyl group, on the other hand, allows for condensation reactions with nucleophiles, facilitating the formation of amides, imines, and other important pharmacophores.

In recent years, the demand for innovative intermediates like 5-(Bromomethyl-2-formylphenylpropanal) has surged due to advancements in drug discovery technologies. Researchers have leveraged its reactivity to develop new analogs with enhanced pharmacological properties. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical models, highlighting the compound's potential as a lead structure for therapeutic intervention.

The synthesis of 5-(Bromomethyl-2-formylphenylpropanal) typically involves multi-step organic transformations, starting from readily available aromatic precursors. The process often requires careful optimization to ensure high yields and purity. Recent innovations in catalytic methods have improved the efficiency of these synthetic routes, making it more feasible to produce larger quantities of the compound for industrial applications.

One of the most compelling aspects of 5-(Bromomethyl-2-formylphenylpropanal) is its role in the development of targeted therapies. By serving as a precursor for molecules with specific biological activities, it contributes to the creation of drugs that can modulate disease pathways with high precision. For example, researchers have utilized this compound to generate novel compounds with anti-cancer and anti-viral properties. These efforts underscore its importance in modern medicinal chemistry.

The compound's structural motifs are also relevant in materials science and agrochemical research. The combination of aromatic and aldehyde functionalities makes it a valuable candidate for designing advanced polymers and specialty chemicals. Ongoing studies explore its potential applications in creating novel materials with tailored properties, such as enhanced stability or biodegradability.

Ethical considerations are paramount when working with intermediates like 5-(Bromomethyl-2-formylphenylpropanal). While it is not classified as a hazardous or controlled substance, proper handling procedures must be followed to ensure safety in laboratory and industrial settings. Researchers adhere to stringent protocols to minimize risks associated with its reactivity and potential health effects.

The future prospects for 5-(Bromomethyl-2-formylphenylpropanal) are promising, given its broad utility across multiple scientific disciplines. As drug discovery continues to evolve, this compound is expected to remain a cornerstone in synthetic chemistry. Its ability to serve as a versatile intermediate will continue to drive innovation in pharmaceuticals and beyond.